Cas no 2105198-90-9 (Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)-)

• Product Name: Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)-
• CAS No: 2105198-90-9
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 5286337
• Update Time: 2025-06-14

Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)-

• Inchi： 1S/C10H17Cl/c1-10(2,8-11)7-9-5-3-4-6-9/h3-4,9H,5-8H2,1-2H3
• InChI Key： RGIFELQFDWLWCR-UHFFFAOYSA-N
• SMILES： C1CC(CC(C)(C)CCl)CC=1

Additional information on Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)-

Exploring the Properties and Applications of Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- (CAS No. 2105198-90-9)

The chemical compound Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- (CAS No. 2105198-90-9) is a specialized organic molecule that has garnered significant interest in the fields of synthetic chemistry and material science. This compound, characterized by its unique cyclopentene backbone and chloro-dimethylpropyl substituent, offers a versatile platform for various industrial and research applications. Its molecular structure combines the reactivity of a cyclopentene ring with the steric and electronic effects of the 3-chloro-2,2-dimethylpropyl group, making it a valuable intermediate in organic synthesis.

One of the most frequently searched questions about Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- revolves around its synthesis and purification methods. Researchers often inquire about the optimal conditions for its preparation, including catalysts, solvents, and reaction temperatures. The compound's chloro functionality provides a reactive site for further derivatization, enabling the creation of more complex molecules. This feature aligns with the growing demand for customized chemical building blocks in pharmaceutical and agrochemical research.

In recent years, the focus on sustainable chemistry has led to increased scrutiny of the environmental impact of chemical processes. Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- has been studied in the context of green synthesis, with efforts to minimize waste and improve atom economy. Its potential as a precursor for biodegradable materials has also been explored, addressing the global push for eco-friendly alternatives. These aspects make it a relevant topic in discussions about circular economy and responsible chemical manufacturing.

The compound's physical and chemical properties are another area of interest for users. Key parameters such as melting point, boiling point, solubility, and stability under various conditions are often searched in academic and industrial databases. Understanding these properties is crucial for its application in polymer chemistry, where it can serve as a monomer or cross-linking agent. Additionally, its potential use in catalysis and ligand design has been investigated, particularly in asymmetric synthesis.

Another trending topic related to Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- is its role in drug discovery. The pharmaceutical industry is constantly seeking novel scaffolds for medicinal chemistry, and this compound's unique structure offers opportunities for structure-activity relationship (SAR) studies. Researchers are particularly interested in how modifications to the cyclopentene core or the chloro-dimethylpropyl side chain can influence biological activity. This aligns with the broader search trends around small molecule therapeutics and targeted drug delivery.

From a commercial perspective, the availability and scalability of Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- are frequently discussed. Suppliers and manufacturers often field questions about bulk pricing, custom synthesis options, and global distribution networks. The compound's niche status means that reliable sources are limited, making supply chain transparency a key concern for potential buyers. This ties into the larger conversation about chemical supply chain resilience, a hot topic in post-pandemic industrial planning.

In analytical chemistry circles, there's growing interest in advanced characterization techniques for Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)-. Modern methods such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are being employed to fully elucidate its structure and purity. These techniques are particularly important given the compound's potential as a reference standard in various analytical applications.

The safety profile of Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- is another area that generates significant search traffic. While not classified as hazardous under standard regulations, proper handling procedures and storage conditions are frequently queried topics. This reflects the chemical industry's increasing emphasis on occupational health and safety standards, especially in research and manufacturing settings.

Looking to the future, research directions for Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- may include its potential in advanced material science applications. Its molecular architecture suggests possible uses in specialty coatings, electronic materials, or as a component in smart materials that respond to environmental stimuli. These potential applications align with current trends in nanotechnology and functional materials development.

In conclusion, Cyclopentene, 4-(3-chloro-2,2-dimethylpropyl)- (CAS No. 2105198-90-9) represents a fascinating case study in specialized organic chemistry. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a compound of continuing interest across multiple scientific disciplines. As research techniques advance and industrial needs evolve, we can expect to see new applications emerge for this molecular building block, maintaining its relevance in the ever-changing landscape of chemical innovation.